Zerovalent titanium–sulfur complexes. Novel dithiocarbamato derivatives of Ti(CO)6: [Ti(CO)4(S2CNR2)]−†‡§

Chemical Communications Pub Date: 2007-04-03 DOI: 10.1039/B700808B

Abstract

Oxidation of [Ti(CO)6]2− by thiuram disulfides, (R2NCS2)2, affords the first isolable mononuclear six-coordinate titanium(0) carbonyls, [Ti(CO)4(S2CNR2)], which have unusual trigonal prismatic geometries and chemical and spectral properties that are remarkably similar to those of the 18-electron and seven-coordinate anion [Ti(CO)45-C5H5)].

Graphical abstract: Zerovalent titanium–sulfur complexes. Novel dithiocarbamato derivatives of Ti(CO)6: [Ti(CO)4(S2CNR2)]−
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